An efficient and transition metal free protocol for the transfer hydrogenation of ketones as a continuous flow process†

Green Chemistry Pub Date: 2009-03-12 DOI: 10.1039/B821752A

Abstract

We report the efficient reduction of a selection of ketones to the corresponding secondary alcohols using only catalytic amounts of LiOtBu in iPrOH facilitated by using a continuous flow reactor.

Graphical abstract: An efficient and transition metal free protocol for the transfer hydrogenation of ketones as a continuous flow process
An efficient and transition metal free protocol for the transfer hydrogenation of ketones as a continuous flow process†
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